2-[5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]aniline
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Overview
Description
2-[5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]aniline is a useful research compound. Its molecular formula is C14H11FN4 and its molecular weight is 254.268. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
- Compounds with structural similarities to 2-[5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]aniline have shown significant antimicrobial and antifungal properties. Notably, a study synthesized derivatives with 1,2,4-triazole and evaluated their antimicrobial effectiveness against pathogens like Mycobacterium smegmatis (Yolal et al., 2012). Another research found that similar fluorophenyl-containing 1,2,4-triazoles exhibited robust antimicrobial and antifungal activities, suggesting potential for new antimicrobial agents (Бігдан, 2021).
Photophysical and Electroluminescent Properties
- Research on derivatives of this compound has focused on their photophysical properties, particularly in the context of fluorescence. A study on similar compounds showed absorption in the ultraviolet region and emission in the blue region, indicating potential applications in optoelectronics (Padalkar et al., 2015). Additionally, derivatives have been used in the synthesis of compounds for electroluminescent properties, contributing to the development of organic light-emitting diodes (OLEDs) (Jin et al., 2020).
Neurokinin-1 Receptor Antagonism
- Derivatives of this compound have been studied for their role as neurokinin-1 receptor antagonists, suggesting potential therapeutic applications in treating conditions like depression and emesis (Harrison et al., 2001).
Anticonvulsant Activity
- Some derivatives have shown significant anticonvulsant activity, highlighting their potential use in developing treatments for seizure disorders (Bihdan, 2019).
Photoluminescent Copper(I) Complexes
- In the field of inorganic chemistry, copper(I) complexes incorporating similar triazole derivatives have been synthesized. These complexes demonstrated long-lived photoluminescence, indicating potential applications in photonics and as sensors (Manbeck et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes, making them potential targets for therapeutic intervention.
Mode of Action
For instance, certain indole derivatives have been shown to inhibit the replication of HIV-1 (IIIB) and HIV-2 (ROD) strains in acutely infected cells .
Biochemical Pathways
Indole derivatives, which share structural similarities, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that these compounds may affect a wide range of biochemical pathways.
Result of Action
Related compounds have been shown to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN4/c15-10-7-5-9(6-8-10)13-17-14(19-18-13)11-3-1-2-4-12(11)16/h1-8H,16H2,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWMAAXKFEKWWEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NN2)C3=CC=C(C=C3)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.